5-hydroxy-3,4,7-trimethyl-6-[5-(2,3,4-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-2H-chromen-2-one
CAS No.:
Cat. No.: VC15007489
Molecular Formula: C24H26N2O6
Molecular Weight: 438.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C24H26N2O6 |
|---|---|
| Molecular Weight | 438.5 g/mol |
| IUPAC Name | 5-hydroxy-3,4,7-trimethyl-6-[5-(2,3,4-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]chromen-2-one |
| Standard InChI | InChI=1S/C24H26N2O6/c1-11-9-18-20(12(2)13(3)24(28)32-18)21(27)19(11)16-10-15(25-26-16)14-7-8-17(29-4)23(31-6)22(14)30-5/h7-9,15,25,27H,10H2,1-6H3 |
| Standard InChI Key | SZRFMHWZONDDFY-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC2=C(C(=C(C(=O)O2)C)C)C(=C1C3=NNC(C3)C4=C(C(=C(C=C4)OC)OC)OC)O |
Introduction
Chemical Structure and Nomenclature
Structural Composition
The compound features a 2H-chromen-2-one (coumarin) core substituted at positions 3, 4, 5, 6, and 7 (Figure 1):
-
Position 3: Methyl group
-
Position 4: Methyl group
-
Position 5: Hydroxyl group
-
Position 6: 5-(2,3,4-Trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl group
-
Position 7: Methyl group
The pyrazoline ring at position 6 is further functionalized with a 2,3,4-trimethoxyphenyl group, introducing steric bulk and electronic diversity.
Table 1: Key Physicochemical Properties
| Property | Value |
|---|---|
| Molecular Formula | C₂₄H₂₆N₂O₆ |
| Molecular Weight | 438.5 g/mol |
| Melting Point | Not reported |
| Solubility | Likely polar aprotic solvents |
Synthesis and Characterization
Synthetic Routes
The synthesis of this compound involves multi-step strategies common to coumarin-heterocycle hybrids :
-
Coumarin Core Formation: 4-Hydroxycoumarin derivatives are typically synthesized via Pechmann condensation of phenols with β-keto esters. For example, 3-(2-bromobutyl)-4-hydroxy-2H-chromen-2-one is prepared from resorcinol and ethyl acetoacetate under acidic conditions .
-
Pyrazoline Integration: The pyrazoline ring is introduced via cyclocondensation of hydrazine derivatives with α,β-unsaturated ketones. In related work, 3-methyl-1H-pyrazol-5(4H)-one reacts with bromoacetylcoumarin to form pyrazolyl-coumarin hybrids .
-
Methoxy Phenyl Functionalization: The 2,3,4-trimethoxyphenyl group is incorporated through nucleophilic substitution or Suzuki coupling. Piperidine-catalyzed reactions with aryl aldehydes are employed in analogous systems .
Spectroscopic Characterization
Key spectral data for structurally related compounds include:
-
IR Spectroscopy: A broad band at 3084–3176 cm⁻¹ (O–H stretch) and a sharp C=O peak at 1631 cm⁻¹ .
-
¹H NMR:
Biological and Pharmacological Implications
Structure-Activity Relationships
-
Methoxy Groups: The 2,3,4-trimethoxyphenyl group may improve membrane permeability via lipophilicity .
-
Hydroxyl Group: The 5-hydroxy substituent could facilitate hydrogen bonding with biological targets, akin to antioxidant coumarins .
Applications and Future Directions
Medicinal Chemistry
This compound’s structural complexity positions it as a candidate for:
-
Kinase Inhibition: Pyrazoline-coumarin hybrids target EGFR and VEGFR2 in computational studies.
-
Antioxidant Therapy: The 5-hydroxy group may scavenge reactive oxygen species, as seen in simpler coumarins .
Synthetic Challenges
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume